Cas no 1213162-01-6 ((2S)-2-amino-2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol
• CAS No: 1213162-01-6
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 6225836
• PubChem ID: 66514194
• Update Time: 2025-05-20

(2S)-2-amino-2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol
• EN300-1830441
• 1213162-01-6
• CS-0352891
• AKOS015928689
• (s)-2-Amino-2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol

• Inchi： 1S/C9H11F2NO2/c1-14-9-3-7(11)6(10)2-5(9)8(12)4-13/h2-3,8,13H,4,12H2,1H3/t8-/m1/s1
• InChI Key： KHHCUTYHYGMTSV-MRVPVSSYSA-N
• SMILES： FC1C(=CC(=C(C=1)[C@@H](CO)N)OC)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on (2S)-2-amino-2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 1213162-01-6): Properties, Applications, and Research Insights

The compound (2S)-2-amino-2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 1213162-01-6) is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the 4,5-difluoro-2-methoxyphenyl moiety and the (2S)-2-amino configuration, make it a valuable intermediate for drug discovery and development. This article delves into its molecular characteristics, synthesis pathways, and emerging applications, while addressing trending topics such as chiral synthesis, fluorinated pharmaceuticals, and green chemistry.

In recent years, the demand for fluorinated compounds like (2S)-2-amino-2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol has surged due to their enhanced metabolic stability and bioavailability. Researchers and pharmaceutical companies are increasingly focusing on chiral building blocks to develop enantiomerically pure drugs, aligning with the industry's shift toward precision medicine. The compound's CAS No. 1213162-01-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance in medicinal chemistry and process optimization.

The synthesis of (2S)-2-amino-2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol typically involves asymmetric hydrogenation or enzymatic resolution techniques, which are key topics in sustainable chemistry. Innovations in catalysis and biocatalysis have improved the efficiency of producing such chiral amines, reducing waste and energy consumption. These advancements resonate with the global push for green synthesis methods, a hot topic in both academic and industrial circles.

From an application standpoint, this compound serves as a precursor for bioactive molecules targeting neurological and inflammatory pathways. Its 4,5-difluoro substitution enhances lipophilicity, a property critical for blood-brain barrier penetration—a frequent search term among researchers studying CNS drug delivery. Additionally, the methoxy group contributes to its stability under physiological conditions, making it a versatile scaffold for drug design.

Quality control and analytical characterization of CAS No. 1213162-01-6 are also areas of interest. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and enantiomeric excess, addressing the pharmaceutical industry's stringent regulatory requirements. Discussions around analytical method validation and impurity profiling often accompany searches for this compound, highlighting its importance in GMP compliance.

In summary, (2S)-2-amino-2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 1213162-01-6) exemplifies the intersection of chiral chemistry, fluorine medicinal chemistry, and sustainable synthesis. Its multifaceted role in drug development and alignment with current research trends ensures its continued prominence in scientific literature and industrial applications.